Cas no 2418729-84-5 ((9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418729-84-5
• MF: C₂₆H₂₅N₅O₂S
• MW: 471.57400393486
• CID: 5680674
• PubChem ID: 165774416
• Update Time: 2025-11-07

(9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418729-84-5
• EN300-26626342
• (9H-fluoren-9-yl)methyl 4-[3-azido-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• (9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C26H25N5O2S/c27-29-28-19-13-18(17-34)14-20(15-19)30-9-11-31(12-10-30)26(32)33-16-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,13-15,25,34H,9-12,16-17H2
• InChI Key： HQXBUHMMWRKEJV-UHFFFAOYSA-N
• SMILES： SCC1=CC(=CC(=C1)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 471.17289623g/mol
• Monoisotopic Mass: 471.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 48.1Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Research Brief on (9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS: 2418729-84-5)

The compound (9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS: 2418729-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and bioconjugation. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies highlight the utility of this compound as a versatile building block in click chemistry, particularly in the context of bioorthogonal reactions. The presence of both an azido group and a sulfanylmethyl moiety enables dual functionalization strategies, making it a valuable tool for the development of targeted therapeutics and diagnostic agents. Researchers have successfully employed this compound in the synthesis of peptide-drug conjugates, where its reactivity profile allows for efficient coupling under mild conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a key intermediate in the development of novel protease inhibitors. The azido group facilitated site-specific conjugation to a fluorescent probe, enabling real-time monitoring of enzyme inhibition kinetics. The sulfanylmethyl group, on the other hand, was leveraged for thiol-disulfide exchange reactions, enhancing the stability of the resulting conjugates in physiological environments.

Another notable application of this compound lies in the field of antibody-drug conjugates (ADCs). A recent preprint on bioRxiv describes its use in the construction of next-generation ADCs with improved pharmacokinetic properties. The researchers demonstrated that the compound's piperazine core contributes to enhanced solubility, while the azido group allows for precise control over drug-to-antibody ratios, a critical parameter in ADC development.

From a synthetic chemistry perspective, advances in the preparation of this compound have been reported. A 2024 paper in Organic Letters details an optimized route that reduces the number of purification steps while maintaining high yields (>85%). The improved synthesis protocol is expected to facilitate broader adoption of this compound in both academic and industrial settings.

Ongoing research is exploring the potential of this compound in targeted drug delivery systems. Preliminary results suggest that its structural features may enable pH-responsive release of therapeutic payloads in tumor microenvironments. Further studies are needed to fully characterize its in vivo behavior and therapeutic potential.

In conclusion, (9H-fluoren-9-yl)methyl 4-3-azido-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate represents a promising multifunctional reagent with diverse applications in medicinal chemistry and chemical biology. Its unique combination of reactive groups and favorable physicochemical properties position it as a valuable tool for researchers developing novel therapeutic and diagnostic agents.